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Compound Name:
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Hydrochloride

CAS No.: 867-84-5

Cat. No.: B129270

Get Quote

Executive Summary
2-Fluoro-

-alanine Hydrochloride (FBAL-HCl) is the hydrochloride salt of the primary catabolite of the
antineoplastic agent 5-Fluorouracil (5-FU).[2] Beyond its role as a biomarker for 5-FU
exposure, it serves as a critical fluorinated building block in medicinal chemistry.[2] The
introduction of a fluorine atom at the

-position (relative to the carboxyl group) significantly alters the electronic environment
compared to the parent

-alanine, lowering the

of the carboxyl group and enhancing metabolic stability against specific peptidases.[2]

This guide provides a definitive reference for its physicochemical behavior, handling protocols,

and analytical verification.[2]
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Chemical Identity & Structural Analysis[2][3][4]
The nomenclature can be ambiguous in literature. This guide adheres to the IUPAC standard

where the carboxyl carbon is

.[2] Thus, the fluorine is on

(

-carbon) and the amino group is on

(

-carbon).[2]

Parameter Detail

Chemical Name 3-Amino-2-fluoropropanoic acid hydrochloride

Common Synonyms

ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

-Fluoro-

-alanine HCl; 2-Fluoro-

-alanine HCl; FBAL-HCl

CAS Number
867-84-5 (HCl Salt) / 3821-81-6 (Parent

Zwitterion)

Molecular Formula

Molecular Weight 143.54 g/mol (Salt) / 107.08 g/mol (Parent)

Stereochemistry
Typically supplied as Racemic (DL) unless

specified.[3]

SMILES (Salt) [Cl-].[NH3+]CC(F)C(=O)O

Structural Visualization
The following diagram illustrates the dissociation of the hydrochloride salt in an aqueous

environment and the resulting zwitterionic equilibrium.
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Key Property: Inductive Effect

Solid State
[Cl-].[NH3+]—CH2—CHF—COOH

Acidic Solution (pH < 2)
Cl- (aq) + +H3N—CH2—CHF—COOH

Dissolution in H2O Physiological pH (pH ~7.4)
+H3N—CH2—CHF—COO-

Buffering (NaOH)

The alpha-Fluorine atom
withdraws electron density,

lowering the pKa of the COOH
group compared to beta-alanine.

Click to download full resolution via product page

Figure 1: Dissolution and ionization pathway of 2-Fluoro-

-alanine HCl.[2]

Physicochemical Properties[1][2][3][5][7][8]
Thermodynamic & Phase Properties
The hydrochloride salt exhibits distinct thermal behavior compared to the zwitterion.[2] The salt

lattice is stabilized by ionic interactions between the chloride counterion and the protonated

amine.[2]

Property Value Context/Implication

Melting Point 190 – 195 °C (Decomposes)

Significantly higher than the

zwitterion (~143–149 °C).

Decomposition upon melting is

common for amino acid salts;

avoid melt-casting methods.[2]

Appearance
White to off-white crystalline

powder

Discoloration (yellowing)

indicates oxidation or free-

base degradation.[2]

Hygroscopicity Moderate to High

As an HCl salt, it attracts

atmospheric moisture.[2]

Storage in a desiccator is

mandatory.
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Solution State Properties
The fluorine substitution exerts a strong electron-withdrawing inductive effect (

effect), which drastically increases the acidity of the carboxylic acid compared to non-
fluorinated

-alanine.[2]

Solubility (Water): Highly soluble (>50 mg/mL).[2] The solution will be strongly acidic (pH ~1–

2 for a 100 mM solution) due to the free proton from HCl and the acidic carboxyl group.[2]

Solubility (Organic): Insoluble in non-polar solvents (Hexane, Toluene).[2] Sparingly soluble

in Ethanol/Methanol.[2]

Acidity (

):

(COOH): ~1.5 – 1.8 (Predicted).[2] Note: Standard

-alanine is ~3.[2]6. The

-fluorine drops this by ~2 log units.[2]

(

): ~9.0 – 9.5.[2] The inductive effect diminishes with distance but slightly lowers the amine

compared to

-alanine (~10.2).[2]

Biological Context: 5-FU Catabolism
FBAL is the terminal metabolite of 5-Fluorouracil.[2] Understanding this pathway is essential for

researchers using FBAL as a reference standard in pharmacokinetic studies.[2]
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5 5-Fluorouracil (5-FU)

Dihydrofluorouracil

DPD (Dihydropyrimidine dehydrogenase)

alpha-Fluoro-beta-ureidopropionic acid

DHP (Dihydropyrimidinase)

2-Fluoro-beta-alanine (FBAL)
(Terminal Metabolite)

beta-Ureidopropionase

Urinary Excretion

Click to download full resolution via product page

Figure 2: Catabolic pathway of 5-FU yielding FBAL.[2] The stability of FBAL makes it a reliable

urinary marker.

Experimental Protocols
Preparation of 100 mM Stock Solution (Self-Validating)
Objective: Create a stable stock solution for analytical calibration. Critical Constraint: The HCl

salt is acidic.[2] If used in biological assays, it must be buffered immediately to prevent acid

shock to cells or proteins.[2]

Materials:
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2-Fluoro-ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

-alanine HCl (MW: 143.54 g/mol )[1][2][4][5][6]

Milli-Q Water (18.2 M

)[2]

1.0 M NaOH (for pH adjustment)[2]

pH Meter (Calibrated)

Procedure:

Calculated Weighing: To prepare 10 mL of 100 mM solution, weigh 143.5 mg of the powder.

Validation: Perform weighing in a low-humidity environment.[2] If the powder clumps

immediately, it has absorbed water; dry in a vacuum desiccator over

for 24h before use.[2]

Dissolution: Add solid to 8 mL of Milli-Q water. Vortex for 30 seconds.[2] The solution should

be clear and colorless.

pH Check & Adjustment (Critical):

Measure pH.[2] Expect pH < 2.0.[2]

For HPLC/MS standards: Leave as is (acidic stability is high).[2]

For Biological Assays: Slowly add 1.0 M NaOH while stirring until pH reaches 7.4. Note

that this adds NaCl to the solution, increasing ionic strength.[2]

Final Volume: Adjust volume to 10.0 mL with water.

Filtration: Filter through a 0.22

m PVDF membrane to remove any trace particulates.[2]
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Analytical Verification (HPLC-MS)
To confirm identity and purity (excluding free

-alanine or inorganic impurities).[2]

Column: C18 Polar-Embedded or HILIC column (Required for retention of small polar amino

acids).[2]

Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile

Detection: MS (ESI Positive Mode).

Key Signals:

[M+H]+: 108.05 m/z (Parent mass 107 + H).[2] Note: You detect the protonated parent, not

the salt mass.

Fragment: Loss of COOH or HF is common in fragmentation studies.[2]

Handling & Safety Implications
Corrosivity: As an HCl salt, the bulk powder and concentrated solutions are corrosive to

metal and irritating to mucous membranes.[2] Wear nitrile gloves and eye protection.[2]

Storage: Store at Room Temperature (RT) or 4°C, strictly desiccated.

Stability: The C-F bond is metabolically stable but can be susceptible to defluorination under

extreme basic conditions (pH > 12) and high heat, though

-fluoro acids are generally robust.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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